Cas no 6944-74-7 (5-Pyrimidinecarboxylicacid, 2-[[(3,4-dichlorophenyl)methyl]thio]-1,6-dihydro-6-oxo-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 2-[[(3,4-dichlorophenyl)methyl]thio]-1,6-dihydro-6-oxo-, ethyl ester
• CAS No: 6944-74-7
• MF: C₁₄H₁₂Cl₂N₂O₃S
• MW: 359.227680206299
• CID: 515109
• PubChem ID: 246274
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 2-[[(3,4-dichlorophenyl)methyl]thio]-1,6-dihydro-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 2-[[(3,4-dichlorophenyl)methyl]thio]-1,6-dihydro-6-oxo-, ethyl ester
• Ethyl 2-[(3,4-dichlorobenzyl)sulfanyl]-4-hydroxy-5-pyrimidinecarboxyla te
• ethyl 2-[(3,4-dichlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidine-5-carboxylate
• AC1L6HPB
• AC1Q3O9Z
• AR-1I8196
• CTK5C9905
• CTK9A1416
• ethyl 2-[(3,4-dichlorobenzyl)sulfanyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• NCIOpen2_007895
• NSC58980
• NSC-58980
• 6944-74-7
• Ethyl 2-[3,4-dichlorobenzylthio]-4-hydroxy-5-pyrimidinecarboxylate
• MCXGHFVAMGGODL-UHFFFAOYSA-N
• DTXSID90289089
• Ethyl 2-[(3,4-dichlorobenzyl)sulfanyl]-4-hydroxy-5-pyrimidinecarboxylate #
• Ethyl 2-{[(3,4-dichlorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidine-5-carboxylate

• Inchi： 1S/C14H12Cl2N2O3S/c1-2-21-13(20)9-6-17-14(18-12(9)19)22-7-8-3-4-10(15)11(16)5-8/h3-6H,2,7H2,1H3,(H,17,18,19)
• InChI Key： MCXGHFVAMGGODL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CSC1=NC=C(C(=O)OCC)C(N1)=O)Cl

Computed Properties

• Exact Mass: 357.99476
• Monoisotopic Mass: 357.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 497.2°C at 760 mmHg
• Flash Point: 254.5°C
• Refractive Index: 1.641
• PSA: 67.76
• LogP: 3.54570